Cas no 1360965-16-7 (methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate)

• Product Name: methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate
• CAS No: 1360965-16-7
• MF: C₉H₆BrFN₂O₂
• MW: 273.058544635773
• CID: 5265066
• Update Time: 2026-03-09

methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate

• Inchi： 1S/C9H6BrFN2O2/c1-15-9(14)8-4-2-5(10)6(11)3-7(4)12-13-8/h2-3H,1H3,(H,12,13)
• InChI Key： YYCYTDVFHPGOCL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(F)=C2)C(C(OC)=O)=N1

Additional information on methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate

Methyl 5-Bromo-6-Fluoro-1H-Indazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate, also known by its CAS number 1360965-16-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring. The presence of bromine and fluorine substituents at the 5 and 6 positions, respectively, along with the methyl ester group at the 3 position, confers unique chemical and biological properties to this molecule.

The indazole scaffold has been extensively studied due to its potential in drug discovery. Indazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The substitution pattern in methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate is particularly intriguing, as it introduces electronic and steric effects that can modulate the compound's activity. Recent studies have highlighted the importance of halogen substituents in enhancing the pharmacokinetic properties of drugs, making this compound a valuable candidate for further exploration.

From a synthetic perspective, the preparation of methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate involves a series of well-established organic reactions. The synthesis typically begins with the formation of the indazole core through condensation reactions between o-amino phenols and aldehydes or ketones. Subsequent halogenation steps introduce bromine and fluorine atoms at specific positions, followed by esterification to yield the final product. The use of modern catalytic methods and microwave-assisted synthesis has significantly improved the efficiency and scalability of these processes.

The physical properties of methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate are essential for its application in various chemical and biological assays. Its molecular weight is approximately 298 g/mol, with a melting point around 200°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in high-throughput screening (HTS) assays, where solubility and stability are critical factors.

Recent research has focused on evaluating the biological activity of methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate. In vitro studies have demonstrated its potential as an inhibitor of several enzyme targets, including kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits moderate inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, preliminary pharmacokinetic studies suggest that the compound has acceptable absorption and bioavailability profiles, making it a promising lead for further drug development.

The fluorine atom at the 6 position plays a crucial role in modulating the electronic properties of methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate. Fluorine's electronegativity enhances the lipophilicity of the molecule while maintaining its hydrogen bonding capacity. This balance is critical for achieving optimal drug-like properties, such as permeability across biological membranes and binding affinity to target proteins. Recent advances in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating rational drug design efforts.

In conclusion, methyl 5-bromo-6-fluoro-1H-indazole-3-carboxylate represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with favorable physical and biological properties, positions it as a strong candidate for further investigation in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding of indazole-based therapeutics.